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Compound of Interest

Compound Name: FX1

Cat. No.: B607574 Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to strict

safety protocols is paramount. This guide provides essential information for the proper disposal

of FX1, a BCL6 inhibitor, ensuring the safety of laboratory personnel and the protection of the

environment.

FX1, identified by CAS number 1426138-42-2, is classified as a combustible solid and is

considered highly hazardous to water. Therefore, specific procedures must be followed for its

disposal to mitigate risks. The information presented here is a summary of available safety data

and general best practices. It is imperative to consult the official Safety Data Sheet (SDS) for

FX1 from your supplier for complete and specific guidance before handling or disposing of this

chemical.

Safety and Handling Quantitative Data
The following table summarizes key safety classifications for FX1.
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Parameter Classification Description Source

Physical State Solid
FX1 is a solid

substance.

Combustibility
Combustible Solid

(Storage Class 11)

As a combustible

solid, FX1 may burn

under certain

conditions.

Water Hazard WGK 3

This is the highest

water hazard class in

Germany, indicating

that the substance is

highly hazardous to

water.

Experimental Protocols for Disposal
The proper disposal of FX1 involves a multi-step process designed to prevent contamination

and ensure safety. The following protocol outlines the general steps for the disposal of solid

FX1 waste and contaminated materials.

Personal Protective Equipment (PPE) Requirement: Before initiating any disposal procedures,

ensure you are wearing appropriate PPE, including:

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Disposal of Solid FX1 Waste:

Waste Collection:

Collect pure FX1 waste, and any materials heavily contaminated with FX1, in a dedicated,

clearly labeled hazardous waste container.
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The container must be made of a material compatible with FX1 and be sealable.

Label the container with "Hazardous Waste," the full chemical name "FX1," its CAS

number (1426138-42-2), and the appropriate hazard pictograms (e.g., flammable,

environmental hazard).

Waste Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and cool

area, away from sources of ignition.

The storage area should have secondary containment to prevent the spread of material in

case of a leak.

Waste Pickup and Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Do not dispose of FX1 down the drain or in regular trash. Its high water hazard

classification means it can cause significant environmental damage.

Disposal of Contaminated Labware and Materials:

Decontamination:

Whenever possible, decontaminate reusable labware (e.g., glassware) that has come into

contact with FX1. Consult the specific SDS for recommended decontamination

procedures. If no specific procedure is available, a thorough rinse with an appropriate

solvent (e.g., ethanol or acetone, followed by water) may be suitable, collecting the rinsate

as hazardous waste.

Single-use plastics and other disposable materials contaminated with FX1 should be

considered hazardous waste.

Collection of Contaminated Materials:
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Place contaminated items such as pipette tips, weigh boats, and wipes into the designated

solid hazardous waste container for FX1.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of FX1.
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Caption: Logical workflow for the proper disposal of FX1.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b607574?utm_src=pdf-body-img
https://www.benchchem.com/product/b607574?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Proper Disposal of FX1: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607574#fx1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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